Cas no 122078-08-4 ((1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine
• CAS No: 122078-08-4
• Molecular Formula: C₁₁H₁₇NO₃
• Molecular Weight: 211.257583379745
• CID: 135772
• PubChem ID: 6931127

(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine Properties

Names and Identifiers

• Benzenemethanamine,3,4,5-trimethoxy-a-methyl-,(S)- (9CI)
• Benzenemethanamine, 3,4,5-trimethoxy-α-methyl-, (S)- (9CI)
• Benzenemethanamine, 3,4,5-trimethoxy-a-methyl-,(S)-
• 5-triMethoxy-a-Methyl-
• (1S)-1-(3,4,5-TRIMETHOXYPHENYL)ETHYLAMINE
• AKOS017358126
• EN300-1845508
• SCHEMBL8751285
• 122078-08-4
• (1S)-1-(3,4,5-trimethoxyphenyl)ethanamine
• (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine
• Benzenemethanamine,3,4,5-trimethoxy-a-methyl-,(S)-
• Benzenemethanamine, 3,4,5-trimethoxy--methyl-, (S)- (9CI)

• InChIKey： WYQUYSRUIVFEII-ZETCQYMHSA-N
• Inchi： 1S/C11H17NO3/c1-7(12)8-5-9(13-2)11(15-4)10(6-8)14-3/h5-7H,12H2,1-4H3/t7-/m0/s1
• SMILES： O(C)C1C(=C(C=C(C=1)[C@H](C)N)OC)OC

Computed Properties

• Exact Mass: 211.12091
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.12084340g/mol
• Heavy Atom Count: 15
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• LogP: 2.43240
• PSA: 53.71